Cas no 3901-04-0 (Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-)

3901-04-0 structure
Product name:Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-
Benzeneacetic acid,2,4,6-trimethyl-a-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-
- 2-phenyl-2-(2,4,6-trimethylphenyl)acetic acid
- (2,4,6-Trimethyl-phenoxy)-acetic acid
- 2-(Mesityloxy)acetic acid
- 2,4,6-trimethylphenoxyacetic acid
- 2.4.6-Trimethyl-phenoxyessigsaeure
- AC1LGXQU
- AC1Q2I87
- AC1Q2I88
- CTK4B8485
- Mesitoxyessigsaeure
- mesityloxyacetic acid
- mesityloxy-acetic acid
- Mesityloxy-essigsaeure
- Mesitylphenyl
- mesityl-phenyl-acetic acid
- Mesityl-phenyl-essigsaeure
- O-(2.4.6-Trimethyl-phenyl)-glykolsaeure
- Phenyl-(2,4,6-trimethyl-phenyl)-essigsaeure
- SureCN2059355
- mesityl(phenyl) acetic acid
- 3901-04-0
- NSC26927
- AG-207/31086003
- mesityl(phenyl)acetic acid
- SCHEMBL4776740
- DTXSID30902245
- NoName_1470
- AKOS022507248
- RYZVPLVIQGWEIJ-UHFFFAOYSA-N
- Oprea1_133037
- NSC-26927
-
- Inchi: InChI=1S/C17H18O2/c1-11-9-12(2)15(13(3)10-11)16(17(18)19)14-7-5-4-6-8-14/h4-10,16H,1-3H3,(H,18,19)
- InChI Key: RYZVPLVIQGWEIJ-UHFFFAOYSA-N
- SMILES: CC1C=C(C)C(C(C2C=CC=CC=2)C(=O)O)=C(C)C=1
Computed Properties
- Exact Mass: 254.13074
- Monoisotopic Mass: 254.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.107
- Boiling Point: 354.2°Cat760mmHg
- Flash Point: 182.2°C
- Refractive Index: 1.578
- PSA: 37.3
- LogP: 3.82830
Benzeneacetic acid,2,4,6-trimethyl-a-phenyl- Related Literature
-
Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
-
Youyong Yuan,Wenbo Wu,Shidang Xu Chem. Commun., 2017,53, 5287-5290
-
3. 3D nanostructured WO3/BiVO4 heterojunction derived from Papilio paris for efficient water splitting†Chao Yin,Shenmin Zhu,Di Zhang RSC Adv., 2017,7, 27354-27360
-
Jinjie Qian,Wenbin Yang,Xiaofei Kuang,Jun Zhang,Yixin Cui,Weiming Wu,Xiao-Yuan Wu,Can-Zhong Lu J. Mater. Chem. A, 2015,3, 15399-15402
-
Maxime Martinez,François Coppens,Nadine Halberstadt Phys. Chem. Chem. Phys., 2019,21, 3626-3636
3901-04-0 (Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-) Related Products
- 73913-48-1(Deoxy Ketoprofen)
- 938-94-3(2-(p-Tolyl)propionic Acid)
- 3585-52-2(2-(4-ethylphenyl)propanoic acid)
- 5558-66-7(2,2-Diphenylpropionic acid)
- 51233-80-8(2,6-Dimethylphenylpropionate)
- 117-34-0(2,2-diphenylacetic acid)
- 7782-24-3((2S)-2-phenylpropanoic acid)
- 595-91-5(2,2,2-Triphenylacetic Acid)
- 7782-26-5((R)-(-)-2-Phenylpropionic acid)
- 492-37-5(2-Phenylpropionic acid)
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
